Cas no 938025-38-8 (2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-4H-furo3,2-cchromen-4-one)

• Product Name: 2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-4H-furo3,2-cchromen-4-one
• CAS No: 938025-38-8
• MF: C₂₁H₁₉NO₅
• MW: 365.379266023636
• CID: 5833041
• PubChem ID: 8741322
• Update Time: 2025-11-02

2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-4H-furo3,2-cchromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethylamino)-3-(3-methoxyphenyl)furo[3,2-c]chromen-4-one
• 4H-Furo[3,2-c][1]benzopyran-4-one, 2-[(2-methoxyethyl)amino]-3-(3-methoxyphenyl)-
• AKOS002312086
• SR-01000918409-1
• 938025-38-8
• 2-[(2-methoxyethyl)amino]-3-(3-methoxyphenyl)-4H-furo[3,2-c]chromen-4-one
• SR-01000918409
• VU0607219-1
• Z339407578
• F3248-0465
• 2-((2-methoxyethyl)amino)-3-(3-methoxyphenyl)-4H-furo[3,2-c]chromen-4-one
• 2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-4H-furo3,2-cchromen-4-one

• Inchi： 1S/C21H19NO5/c1-24-11-10-22-20-17(13-6-5-7-14(12-13)25-2)18-19(27-20)15-8-3-4-9-16(15)26-21(18)23/h3-9,12,22H,10-11H2,1-2H3
• InChI Key： QLFNFIXVYCRUBP-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C2OC(NCCOC)=C(C3=CC=CC(OC)=C3)C1=2

Computed Properties

• Exact Mass: 365.12632271g/mol
• Monoisotopic Mass: 365.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 594.7±50.0 °C(Predicted)
• pka: 0.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins

Additional information on 2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-4H-furo3,2-cchromen-4-one

Recent Advances in the Study of 2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-4H-furo[3,2-c]chromen-4-one (CAS: 938025-38-8)

The compound 2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-4H-furo[3,2-c]chromen-4-one (CAS: 938025-38-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This furochromenone derivative has been investigated for its potential therapeutic applications, particularly in the context of cancer treatment and inflammation modulation. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to inhibit specific kinase pathways involved in cell proliferation and survival. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 938025-38-8 exhibits potent inhibitory activity against a subset of tyrosine kinases, including those implicated in tumor growth and metastasis. The study utilized a combination of in vitro kinase assays and molecular docking simulations to identify the binding interactions between the compound and its kinase targets, providing a structural basis for its inhibitory effects.

Further investigations have explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-4H-furo[3,2-c]chromen-4-one significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines. The study highlighted the compound's ability to modulate the NF-κB signaling pathway, suggesting its utility in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its biological activities, recent advancements have been made in the synthetic methodology for 938025-38-8. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This development is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising findings, challenges remain in the development of 2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-4H-furo[3,2-c]chromen-4-one as a therapeutic agent. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is focused on designing analogs with improved solubility and metabolic stability while retaining the desired biological activities.

In conclusion, the latest research on 938025-38-8 underscores its potential as a multifaceted therapeutic agent with applications in oncology and inflammation. Future studies will likely focus on advancing the compound through preclinical development, with the ultimate goal of initiating clinical trials. The continued exploration of its mechanism of action and the optimization of its pharmacological profile will be critical to realizing its full therapeutic potential.